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Compound of Interest

Compound Name: 1-Bromo-1-pentene

Cat. No.: B8396958

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with reactive chemical compounds like 1-Bromo-1-
pentene. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to foster a secure research environment. By offering
procedural, step-by-step guidance, this document aims to be the preferred source for
information on laboratory safety and the handling of this specific chemical.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling 1-Bromo-1-pentene, a flammable liquid and vapor that can cause skin, eye,
and respiratory tract irritation, a comprehensive approach to personal protection is non-
negotiable.[1] The following personal protective equipment (PPE) is mandatory to minimize
exposure and ensure personal safety.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood to keep airborne concentrations low.[1] Emergency eye wash fountains
and safety showers must be readily accessible in the immediate vicinity of any potential
exposure.[2]

Personal Protective Equipment (PPE):
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1] A face

shield may also be necessary.

[3]4]

To prevent contact with the
eyes, which can cause serious
irritation.[2] Contact lenses
should not be worn as they
can absorb and concentrate
irritants.[2][5]

Skin Protection

Wear appropriate protective
gloves (e.g., Neoprene, nitrile
rubber, or PVC) to prevent skin
exposure.[1][2][5] Select
gloves that are tested to a
relevant standard (e.g., Europe
EN 374, US F739). For
prolonged or frequent contact,
a glove with a protection class
of 5 or higher is recommended.
[5] Wear appropriate protective
clothing, such as a lab coat,
apron, or coveralls, to prevent
skin exposure.[1][3][4] Flame-
retardant and antistatic
protective clothing is advised.
[3] Safety footwear or
chemical-resistant boots are

also recommended.[5]

To protect against skin irritation

from direct contact.[1]

Respiratory Protection

If exposure limits are exceeded
or if irritation or other
symptoms are experienced,
use a NIOSH/MSHA or
European Standard EN 149
approved respirator.[1] A

NIOSH-certified organic vapor

To prevent respiratory tract
irritation.[1] Vapors may also

cause dizziness or suffocation.

[1]
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(black cartridge) respirator is
recommended where exposure
through inhalation may occur.
[2] For higher concentrations,
a full-face air-purifying
respirator or a self-contained
breathing apparatus (SCBA)

may be necessary.[6]

Operational Plans: Safe Handling and Storage

Adherence to strict operational protocols is crucial for the safe handling and storage of 1-
Bromo-1-pentene.

Handling:

Always wash hands and any exposed skin thoroughly after handling.[1][7][8]

e Use the chemical only in a well-ventilated area or a chemical fume hood.[1]

e Ground and bond containers when transferring material to prevent static discharge.[1][7][9]

e Use only non-sparking, spark-proof tools and explosion-proof equipment.[1][7][9]

e Avoid contact with eyes, skin, and clothing.[1]

» Avoid inhalation of vapor or mist.[3]

o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][3][7]

[°]

o Empty containers retain product residue and can be dangerous; do not pressurize, cut, weld,
or expose them to heat or ignition sources.[1][9]

Storage:

o Store in a tightly closed, properly labeled container.[1][4][7]
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» Keep in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents and strong bases.[1][4]

o Store in a designated flammables area.[1][9] Some sources recommend refrigeration
(approximately 4°C).[9]

e Protect containers from physical damage and check regularly for leaks.[5]

Disposal Plan

Proper disposal of 1-Bromo-1-pentene and its containers is essential to prevent environmental
contamination and ensure safety.

Dispose of the chemical and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

o Contaminated packaging should be disposed of as unused product.[3]
e Do not allow the product to enter drains or surface water.[3][7]

» Empty containers should be handled with care as they may contain flammable residual
vapors.[2]

» Disposal should be carried out by a licensed professional waste disposal service.[7][8]

Emergency Procedures: A Step-by-Step Guide

In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pim-resources.coleparmer.com/sds/19130.pdf
https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/19130.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5251555_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5251555_EN.htm
https://datasheets.scbt.com/sc-256887.pdf
https://www.benchchem.com/product/b8396958?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1416028718_1-BromoPentane-CASNO-110-53-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1416028718_1-BromoPentane-CASNO-110-53-2-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC152520010&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/ENEB0555_5-BROMO-1-PENTENE-95_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AC152520010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10821~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2016:52:44~~1-Bromopentane~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8396958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Exposure Type Immediate Actions

Remove the individual from the exposure area

to fresh air immediately.[1] If breathing is
Inhalation difficult, administer oxygen. If breathing has

stopped, provide artificial respiration.[1][10]

Seek immediate medical attention.[1]

Immediately remove all contaminated clothing,

including footwear.[5] Flush the affected skin
Skin Contact with plenty of water for at least 15 minutes.[1]

[11] Seek medical attention if irritation develops

or persists.[1][5]

Immediately flush the eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids to ensure complete
Eye Contact o )
irrigation.[1][2][11] Remove contact lenses if
present and easy to do so.[2] Seek immediate

medical attention.[1][2]

Do NOT induce vomiting.[8] If the person is

conscious and alert, give 2-4 cupfuls of water or
Ingestion milk.[1][9] Never give anything by mouth to an

unconscious person.[1][2][9] Seek immediate

medical attention.[1][7]

Fire and Spill Response:

o Fire: In case of a fire, use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam to extinguish.[2][3][7] Do not use a solid stream of water as it may scatter and spread
the fire.[1] Firefighters should wear self-contained breathing apparatus and full protective
gear.[7][8]

o Spill: For detailed spill response procedures, refer to the workflow diagram below.

Quantitative Data Summary
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The following table summarizes key quantitative data for 1-Bromo-1-pentene and related

compounds. Note that some data may refer to isomers.

Property Value Source
Flash Point 31°C/87.8°F [1107]
Boiling Point 130 °C /266 °F @ 760 mmHg [7]
Melting Point -95°C/-139 °F [7]
Density 1.218 g/mL at 25 °C

Autoignition Temperature 206 °C / 402.80 °F [1]

Chemical Spill Response Workflow

The following diagram outlines the logical workflow for safely handling a spill of 1-Bromo-1-

pentene.
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Immediate Actions

Spill Detected

Y

Evacuate unnecessary personnel
and move upwind

Y

Alert colleagues and
emergency responders

Y

Remove all sources of ignition
(flames, sparks, hot surfaces)

Containmel;; & Cleanup

Don appropriate PPE
(gloves, goggles, respirator, etc.)

Y

Increase ventilation

Y

Stop leak if safe to do so

Contain spill with inert absorbent material
(sand, earth, vermiculite)

Collect absorbed material using
spark-proof tools into a labeled container

Post-CIeanu‘P & Disposal

Decontaminate spill area

Y

Dispose of waste in accordance
with regulations

Y

Report the incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 1-Bromo-1-pentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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